Cas no 921545-77-9 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide
• CAS No: 921545-77-9
• MF: C₂₁H₂₁FN₂O₃
• MW: 368.401448965073
• CID: 6144254
• PubChem ID: 40887454
• Update Time: 2025-09-23

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-fluorobenzamide
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-fluorobenzamide
• AKOS024633277
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-fluorobenzamide
• F2262-0253
• 921545-77-9

• Inchi： 1S/C21H21FN2O3/c1-4-11-24-17-12-14(23-19(25)15-7-5-6-8-16(15)22)9-10-18(17)27-13-21(2,3)20(24)26/h4-10,12H,1,11,13H2,2-3H3,(H,23,25)
• InChI Key： XEEOQFSWHVGQCJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC2=C(C=1)N(CC=C)C(C(C)(C)CO2)=O)=O

Computed Properties

• Exact Mass: 368.15362070g/mol
• Monoisotopic Mass: 368.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide

Comprehensive Overview of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide (CAS No. 921545-77-9)

The compound N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide (CAS No. 921545-77-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique benzoxazepine core, combined with a fluorobenzamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel small-molecule drugs with high specificity and low toxicity has surged. This compound, with its tetrahydro-1,5-benzoxazepine scaffold, aligns well with current trends in drug discovery, such as targeting protein-protein interactions and allosteric modulation. These areas are frequently searched in scientific databases, reflecting the growing interest in innovative drug design strategies. The presence of a fluoro substituent further enhances its potential bioavailability and metabolic stability, key factors in modern drug development.

One of the most intriguing aspects of CAS No. 921545-77-9 is its potential application in central nervous system (CNS) disorders. The benzoxazepine framework is known for its ability to cross the blood-brain barrier, making it a valuable scaffold for neurotherapeutics. This aligns with the increasing public and scientific focus on mental health and neurodegenerative diseases, topics that dominate healthcare discussions today. Researchers are actively investigating whether this compound could address unmet medical needs in conditions like anxiety, depression, or cognitive impairments.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The prop-2-en-1-yl (allyl) group offers a handle for further derivatization, enabling the exploration of structure-activity relationships (SAR). This flexibility is crucial in optimizing the compound's pharmacological profile, a process often highlighted in medicinal chemistry forums and publications. The dimethyl and oxo functionalities at the 3- and 4-positions, respectively, contribute to the molecule's stereoelectronic properties, influencing its interaction with biological targets.

The 2-fluorobenzamide segment of the molecule is another area of interest. Fluorinated aromatic compounds are widely studied due to their ability to enhance binding affinity and selectivity. This feature resonates with the pharmaceutical industry's emphasis on precision medicine, a hot topic in both academic and commercial research. Users frequently search for terms like "fluorine in drug design" or "benefits of fluorinated pharmaceuticals," underscoring the relevance of this structural motif.

In the context of green chemistry and sustainable drug development, the synthetic routes to access CAS No. 921545-77-9 are under scrutiny. Researchers are exploring catalytic methods and renewable solvents to produce this compound, reflecting broader industry trends toward environmentally friendly processes. This aspect is particularly appealing to stakeholders interested in sustainable pharmaceuticals, a growing niche in the chemical and healthcare sectors.

While the exact mechanism of action of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide remains under investigation, preliminary studies suggest it may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes. These target classes are at the forefront of drug discovery, as evidenced by the volume of related queries in scientific search engines. The compound's potential to address drug-resistant conditions is another area of active exploration, given the global concern over antimicrobial and anticancer resistance.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are standard for verifying the structure of complex molecules and are frequently searched by chemistry professionals. The crystalline form of the compound, if obtainable, could provide valuable insights into its three-dimensional conformation and potential interactions with biological targets.

From a commercial perspective, CAS No. 921545-77-9 represents an interesting case study in intellectual property strategy. The compound's novel structure may offer patentable features, a consideration that frequently appears in searches related to pharmaceutical innovation. Companies and research institutions are likely monitoring its development closely, as it could serve as a lead compound for new therapeutic agents.

In conclusion, N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-fluorobenzamide exemplifies the cutting edge of medicinal chemistry. Its multifaceted potential—spanning synthetic accessibility, biological activity, and therapeutic applications—makes it a compound of significant interest across multiple scientific disciplines. As research progresses, this molecule may well emerge as a key player in addressing some of contemporary medicine's most pressing challenges.